Cas no 2138142-28-4 (Propanoic acid, 2,2-difluoro-3-[(2-methylcyclopentyl)amino]-)
Propanoic acid, 2,2-difluoro-3-[(2-methylcyclopentyl)amino]- Chemical and Physical Properties
Names and Identifiers
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- 2,2-difluoro-3-[(2-methylcyclopentyl)amino]propanoic acid
- Propanoic acid, 2,2-difluoro-3-[(2-methylcyclopentyl)amino]-
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- Inchi: 1S/C9H15F2NO2/c1-6-3-2-4-7(6)12-5-9(10,11)8(13)14/h6-7,12H,2-5H2,1H3,(H,13,14)
- InChI Key: HPUYGQQKYXMWBS-UHFFFAOYSA-N
- SMILES: FC(C(=O)O)(CNC1CCCC1C)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 221
- XLogP3: 0
- Topological Polar Surface Area: 49.3
Propanoic acid, 2,2-difluoro-3-[(2-methylcyclopentyl)amino]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-788682-0.05g |
2,2-difluoro-3-[(2-methylcyclopentyl)amino]propanoic acid |
2138142-28-4 | 95.0% | 0.05g |
$1008.0 | 2025-02-22 | |
| Enamine | EN300-788682-0.1g |
2,2-difluoro-3-[(2-methylcyclopentyl)amino]propanoic acid |
2138142-28-4 | 95.0% | 0.1g |
$1056.0 | 2025-02-22 | |
| Enamine | EN300-788682-0.25g |
2,2-difluoro-3-[(2-methylcyclopentyl)amino]propanoic acid |
2138142-28-4 | 95.0% | 0.25g |
$1104.0 | 2025-02-22 | |
| Enamine | EN300-788682-0.5g |
2,2-difluoro-3-[(2-methylcyclopentyl)amino]propanoic acid |
2138142-28-4 | 95.0% | 0.5g |
$1152.0 | 2025-02-22 | |
| Enamine | EN300-788682-1.0g |
2,2-difluoro-3-[(2-methylcyclopentyl)amino]propanoic acid |
2138142-28-4 | 95.0% | 1.0g |
$1200.0 | 2025-02-22 | |
| Enamine | EN300-788682-2.5g |
2,2-difluoro-3-[(2-methylcyclopentyl)amino]propanoic acid |
2138142-28-4 | 95.0% | 2.5g |
$2351.0 | 2025-02-22 | |
| Enamine | EN300-788682-5.0g |
2,2-difluoro-3-[(2-methylcyclopentyl)amino]propanoic acid |
2138142-28-4 | 95.0% | 5.0g |
$3479.0 | 2025-02-22 | |
| Enamine | EN300-788682-10.0g |
2,2-difluoro-3-[(2-methylcyclopentyl)amino]propanoic acid |
2138142-28-4 | 95.0% | 10.0g |
$5159.0 | 2025-02-22 |
Propanoic acid, 2,2-difluoro-3-[(2-methylcyclopentyl)amino]- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on Propanoic acid, 2,2-difluoro-3-[(2-methylcyclopentyl)amino]-
Propanoic acid, 2,2-difluoro-3-[(2-methylcyclopentyl)amino]-: An Overview of a Promising Compound (CAS No. 2138142-28-4)
Propanoic acid, 2,2-difluoro-3-[(2-methylcyclopentyl)amino]- (CAS No. 2138142-28-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this article, we will delve into the chemical properties, biological activities, and recent research advancements associated with this compound.
The molecular structure of Propanoic acid, 2,2-difluoro-3-[(2-methylcyclopentyl)amino]- is noteworthy for its incorporation of fluorine atoms and a cyclopentyl ring. The presence of these functional groups imparts specific physicochemical properties that can influence the compound's biological activity and pharmacokinetic behavior. The fluorine atoms, in particular, are known to enhance metabolic stability and improve binding affinity to target proteins.
Recent studies have highlighted the potential of Propanoic acid, 2,2-difluoro-3-[(2-methylcyclopentyl)amino]- as a lead compound for the development of novel drugs. One notable area of research is its application in the treatment of neurological disorders. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by modulating specific signaling pathways involved in neuronal survival and function.
In addition to its neuroprotective properties, Propanoic acid, 2,2-difluoro-3-[(2-methylcyclopentyl)amino]- has shown promise in preclinical studies as an anti-inflammatory agent. Research conducted at a leading pharmaceutical institute revealed that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic profile of Propanoic acid, 2,2-difluoro-3-[(2-methylcyclopentyl)amino]- has also been extensively studied. A comprehensive analysis published in the European Journal of Pharmaceutical Sciences reported that this compound exhibits favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These characteristics are crucial for ensuring patient compliance and therapeutic efficacy.
To further understand the mechanisms underlying the biological activities of Propanoic acid, 2,2-difluoro-3-[(2-methylcyclopentyl)amino]-, researchers have employed various molecular biology techniques. For instance, docking studies have provided insights into the binding interactions between this compound and its target proteins. These studies have identified key residues involved in ligand-receptor binding, which can guide the rational design of more potent analogs.
Clinical trials are currently underway to evaluate the safety and efficacy of Propanoic acid, 2,2-difluoro-3-[(2-methylcyclopentyl)amino]-. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for larger-scale clinical studies to confirm its therapeutic potential.
In conclusion, Propanoic acid, 2,2-difluoro-3-[(2-methylcyclopentyl)amino]- (CAS No. 2138142-28-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of new therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in drug discovery and development.
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